![molecular formula C18H20N2O3 B2552731 (E)-3-(furan-2-yl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)acrylamide CAS No. 2035018-61-0](/img/structure/B2552731.png)
(E)-3-(furan-2-yl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)acrylamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-3-(furan-2-yl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)acrylamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicinal chemistry and biochemistry. This compound has a unique chemical structure that makes it an ideal candidate for further research and development.
Mechanism of Action
The mechanism of action of (E)-3-(furan-2-yl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)acrylamide involves the inhibition of specific enzymes and proteins that are involved in the growth and proliferation of cancer cells. This compound also exhibits antioxidant properties that help in reducing oxidative stress and inflammation in the body.
Biochemical and Physiological Effects:
The this compound compound has been found to have various biochemical and physiological effects on the body. It has been shown to reduce the levels of reactive oxygen species (ROS) and increase the levels of antioxidant enzymes in the body. Additionally, this compound has been found to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
The (E)-3-(furan-2-yl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)acrylamide compound has several advantages for lab experiments. It is stable under normal laboratory conditions and can be easily synthesized using standard laboratory techniques. However, the limitations of this compound include its low solubility in water and its potential toxicity at higher concentrations.
Future Directions
There are several future directions for the research and development of (E)-3-(furan-2-yl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)acrylamide. One potential direction is to further investigate its potential as a therapeutic agent for the treatment of various diseases such as Alzheimer's and Parkinson's. Another direction is to explore its potential as a drug delivery system for targeted drug delivery. Additionally, further studies can be conducted to investigate its potential applications in the field of materials science.
Synthesis Methods
The synthesis of (E)-3-(furan-2-yl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)acrylamide involves the reaction of furan-2-carboxaldehyde, pyridine-3-carboxylic acid, and tetrahydro-2H-pyran-4-ylmethylamine in the presence of a catalyst such as triethylamine. The resulting product is then purified using various chromatography techniques to obtain the pure compound.
Scientific Research Applications
The (E)-3-(furan-2-yl)-N-(pyridin-3-yl(tetrahydro-2H-pyran-4-yl)methyl)acrylamide compound has been extensively studied for its potential applications in medicinal chemistry. It has been found to exhibit anti-cancer activity by inhibiting the growth of cancer cells. Additionally, this compound has shown potential as a therapeutic agent for the treatment of various diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
(E)-3-(furan-2-yl)-N-[oxan-4-yl(pyridin-3-yl)methyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O3/c21-17(6-5-16-4-2-10-23-16)20-18(14-7-11-22-12-8-14)15-3-1-9-19-13-15/h1-6,9-10,13-14,18H,7-8,11-12H2,(H,20,21)/b6-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDKUQZCJEBVAIF-AATRIKPKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C(C2=CN=CC=C2)NC(=O)C=CC3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCC1C(C2=CN=CC=C2)NC(=O)/C=C/C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.